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Compound of Interest

Compound Name: Tetramethylammonium triiodide

Cat. No.: B1238965 Get Quote

Technical Support Center:
Tetramethylammonium Triiodide
This technical support center provides guidance on the safe handling and storage of

Tetramethylammonium triiodide for researchers, scientists, and drug development

professionals. The information is presented in a question-and-answer format to address

specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is Tetramethylammonium triiodide and what are its primary applications?

A1: Tetramethylammonium triiodide (C4H12I3N) is a solid compound composed of a

tetramethylammonium cation and a triiodide anion.[1] It is primarily used in organic synthesis

as a mild iodinating agent and a source of iodine in various chemical reactions.[1] It also has

potential applications in materials science, particularly in the development of conductive

materials.[1]

Q2: What are the known hazards associated with Tetramethylammonium triiodide?

A2: Specific hazard information for Tetramethylammonium triiodide, including GHS

classification, is not readily available in public databases.[1] However, it is synthesized from

Tetramethylammonium iodide and iodine.[2] Iodine is known to be toxic and corrosive, and its
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dust can cause irritation to the respiratory tract and eyes. Therefore, it is prudent to handle

Tetramethylammonium triiodide with care, assuming it may have similar hazardous

properties.

Q3: What are the proper storage conditions for Tetramethylammonium triiodide?

A3: Tetramethylammonium triiodide should be stored in a cool, dry place, protected from

light and moisture. While specific storage temperature is not defined, room temperature storage

is generally acceptable.[3] It is important to store it away from incompatible materials.

Q4: What materials are incompatible with Tetramethylammonium triiodide?

A4: Tetramethylammonium triiodide should be kept away from strong oxidizing agents.[4]
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Issue Possible Cause Recommended Solution

Difficulty dissolving

Tetramethylammonium

triiodide

The compound may have

limited solubility in the chosen

solvent at room temperature.

Gentle heating of the solution

may be required to dissolve

the compound completely.[2][5]

Ensure the solvent is

appropriate for the intended

reaction. Ethanol and

methanol are commonly used

solvents.[2]

Formation of small or impure

crystals during synthesis

Rapid cooling or agitation of

the supersaturated solution.

Allow the solution to cool

slowly to room temperature

without disturbance to promote

the growth of larger, purer

crystals.[6] Further cooling in

an ice bath can be done after

initial crystal formation at room

temperature.[6]

Low yield of synthesized

Tetramethylammonium

triiodide

Incomplete reaction or loss of

product during filtration and

washing.

Ensure the molar ratios of the

reactants

(Tetramethylammonium iodide

and iodine) are correct.[2] Use

vacuum filtration for efficient

crystal collection and wash

with a minimal amount of cold

solvent to reduce product loss.

[4][6]

Discoloration of the product

over time

Decomposition due to

exposure to light or moisture.

Store the product in a tightly

sealed, opaque container in a

desiccator or a dry, dark

environment.[4]
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Property Value Reference

Molecular Formula C4H12I3N [1][7]

Molecular Weight 454.86 g/mol [1][7]

Estimated Melting Point ~115 °C [8]

Experimental Protocols
Synthesis of Tetramethylammonium Triiodide

This protocol is based on the reaction of Tetramethylammonium iodide with iodine.[2][4][5][6]

Materials:

Tetramethylammonium iodide

Iodine

Ethanol or Methanol

Beaker

Stirring rod

Hot plate

Vacuum filtration apparatus

Procedure:

In a fume hood, dissolve a specific amount of iodine in a minimal volume of ethanol or

methanol in a beaker with stirring. Gentle heating (e.g., to 55°C) can aid dissolution.[2][5]

To the iodine solution, add an equimolar amount of Tetramethylammonium iodide.[2]

Continue to stir the mixture, maintaining a gentle heat, until all the solids have dissolved.[5]
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Remove the beaker from the heat source and allow it to cool slowly to room temperature.

Cover the beaker to prevent solvent evaporation.[5][6]

Once crystals begin to form, the beaker can be placed in an ice bath to maximize crystal

precipitation.[6]

Collect the crystals by vacuum filtration.[4][6]

Wash the crystals with a small amount of cold ethanol.[2]

Allow the crystals to air-dry completely before storage.[2]
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Caption: Safe Handling Workflow for Tetramethylammonium Triiodide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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